Cas no 886945-50-2 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide
• CAS No: 886945-50-2
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 5476928
• Update Time: 2025-05-30

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5,6-dimethyl-2-benzothiazolyl)-3-methoxy-N-(3-pyridinylmethyl)-
• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C23H21N3O2S/c1-15-10-20-21(11-16(15)2)29-23(25-20)26(14-17-6-5-9-24-13-17)22(27)18-7-4-8-19(12-18)28-3/h4-13H,14H2,1-3H3
• InChI Key： YQDFCBVXKHBZCF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(C)=C(C)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC(OC)=C1

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide

Professional Introduction to N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 886945-50-2)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide, identified by its CAS number 886945-50-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiazole core, combined with the pyridine and methoxy functional groups, suggests a multifaceted role in drug design and development.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with various biological targets. In particular, 5,6-dimethyl-1,3-benzothiazol-2-yl derivatives have shown promise in modulating enzyme activities and receptor interactions. The presence of the methoxy group at the 3-position enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the pyridine ring introduces a hydrogen bond donor site, which can be crucial for binding affinity and specificity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The combination of a benzothiazole scaffold with a pyridine moiety has been explored in various contexts, including antiviral, anti-inflammatory, and anticancer applications. For instance, derivatives of this class have demonstrated inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in numerous disease pathways.

The structural features of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide make it an attractive candidate for further investigation. The benzothiazole ring can serve as a scaffold for molecular recognition events, while the pyridine group provides additional interaction points with biological targets. This dual functionality suggests that the compound may exhibit multiple modes of action, enhancing its therapeutic potential.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it possesses moderate activity against certain kinases and may have implications in regulating cell signaling pathways. The methoxy group at the 3-position appears to modulate the compound's solubility and bioavailability, making it a promising candidate for further optimization.

The synthesis of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include condensation reactions to form the benzothiazole core, followed by functional group manipulations to introduce the methoxy and pyridine moieties. Advances in catalytic processes have enabled more efficient and scalable synthesis routes for such complex molecules.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it suitable for development as an intermediate in more complex drug candidates or as a tool compound for biochemical studies. The ability to fine-tune its properties through structural modifications offers a pathway to discover novel therapeutics with improved efficacy and reduced side effects.

The growing interest in heterocyclic chemistry underscores its importance in modern drug discovery. Molecules like N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide

In conclusion, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 886945-50-2)